Cas no 208176-31-2 (Ethyl 2-bromo-5-nitrobenzoate)

• Product Name: Ethyl 2-bromo-5-nitrobenzoate
• CAS No: 208176-31-2
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD12025203
• CID: 1027099
• PubChem ID: 21190843
• Update Time: 2025-09-22

Ethyl 2-bromo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-nitrobenzoate
• benzoic acid, 2-bromo-5-nitro-, ethyl ester
• LogP
• YCHNRCVNPZZVED-UHFFFAOYSA-N
• RP29695
• CM12540
• 2-Bromo-5-nitro-benzoic acid ethyl ester
• AB0023334
• ST24030498
• W4368
• AMY3441
• AKOS009485954
• CS-0138966
• AS-65721
• Ethyl2-bromo-5-nitrobenzoate
• MFCD12025203
• 2-bromo-5-nitrobenzoic acid ethyl ester
• A846881
• DTXSID40611255
• DB-066337
• 208176-31-2
• SCHEMBL7790042
• J-520720

• MDL： MFCD12025203
• Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)7-5-6(11(13)14)3-4-8(7)10/h3-5H,2H2,1H3
• InChI Key： YCHNRCVNPZZVED-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96364
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.594
• Boiling Point: 339.3℃ at 760 mmHg
• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives